Cas no 327-92-4 (1,5-Difluoro-2,4-dinitrobenzene)

1,5-Difluoro-2,4-dinitrobenzene Properties

Names and Identifiers

• 1,5-Difluoro-2,4-dinitrobenzene
• FFDNB
• 1,3-Difluoro-4,6-dinitrobenzene
• 1,5-Difluor-2,4-dinitro-benzol
• 1,5-difluoro-2,4-dinitro-benzene
• 1,5-difuoro-2,4-dinitrobenzene
• 2,4-difluoro-1,5-dinitrobenzene
• 4,6-Difluoro-1,3-dinitrobenzene
• Benzene,1,5-difluoro-2,4-dinitro
• DFDNB
• EINECS 206-324-0
• DTXSID6059813
• NSC 10246
• SCHEMBL45486
• NS00041863
• 1,3-Dinitro-4,6-difluorobenzene
• EN300-27208
• Benzene,5-difluoro-2,4-dinitro-
• A935631
• NSC-10246
• J-018878
• AM61902
• G5VV4MQ22V
• 327-92-4
• PD193934
• 2,4-Dinitro-1,5-difluorobenzene;2,6-dinitro-3,5-difluorobenzene;4,6-Difluoro-1,3-dinitrobenzene
• Benzene, 1,3-difluoro-4,6-dinitro-
• SCHEMBL18934671
• SCHEMBL18934796
• 2,4-Dinitro-1,5-difluorobenzene
• MFCD00007052
• A20578
• GEO-04311
• Q27278804
• NSC10246
• AC-9710
• Benzene, 1,5-difluoro-2,4-dinitro-
• GS-3137
• FT-0606957
• 1,5-Difluoro-2,4-dinitrobenzene, 97%
• D1649
• InChI=1/C6H2F2N2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2
• UNII-G5VV4MQ22V
• AKOS000121134
• DB-048267
• +Expand

• MDL： MFCD00007052
• InChIKey： VILFTWLXLYIEMV-UHFFFAOYSA-N
• Inchi： 1S/C6H2F2N2O4/c7-3-1-4(8)6(10(13)14)2-5(3)9(11)12/h1-2H
• SMILES： C1=C(C(=CC(=C1F)[N+](=O)[O-])[N+](=O)[O-])F
• BRN： 1883116

Computed Properties

• Exact Mass: 203.99800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.998263
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6

Experimental Properties

• LogP: 2.82760
• PSA: 91.64000
• Refractive Index: 1.374
• Water Partition Coefficient: Insoluble
• Boiling Point: 306.8 °C at 760 mmHg
• Melting Point: 73.0 to 76.0 deg-C
• Flash Point: 139.4 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.6930 (estimate)

1,5-Difluoro-2,4-dinitrobenzene Security Information

• Symbol: GHS06 GHS08
• RTECS：CZ5663200
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S45-S36/37-S28A-S28
• Packing Group：II
• Risk Phrases：R23/24/25; R33; R38
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• Hazard Statement： H300,H311,H331,H373
• Warning Statement： P261,P264,P280,P301+P310,P311
• Prompt：dangerous
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• PackingGroup：II
• Risk Phrases： 23/24/25-33
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：10-21

1,5-Difluoro-2,4-dinitrobenzene Customs Data

• HS CODE：29049085
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%